2-(3-nitrophenyl)-4h-chromen-4-one

• CAS No.: 70460-19-4
• Molecular Formula: C15H9NO4
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 2-(3-nitrophenyl)chromen-4-one
• InChI: InChI=1S/C15H9NO4/c17-13-9-15(20-14-7-2-1-6-12(13)14)10-4-3-5-11(8-10)16(18)19/h1-9H
• InChI Key: NFMFVPFUTZLMGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C3=CC(=CC=C3)[N+](=O)[O-]

Description

2-(3-Nitrophenyl)-4H-chromen-4-one is a chromen-4-one derivative characterized by a nitro group (-NO₂) at the meta position of the phenyl ring attached to the chromen-4-one core. Its molecular formula is C₁₅H₉NO₄, with an average molecular mass of 267.24 g/mol and a monoisotopic mass of 267.053158 g/mol . The nitro group in this compound enhances its electron-withdrawing properties, influencing reactivity and interactions in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(3-nitrophenyl)-4H-chromen-4-one with analogs differing in substituent type, position, and functional groups. Key comparisons include:

Positional Isomers of Nitrophenyl Substituents

• 2-(4-Nitrophenyl)-4H-chromen-4-one (para-nitro isomer): This isomer shares the same molecular formula and mass as the target compound but positions the nitro group at the para position. For example, meta-nitro groups may enhance hydrogen bonding in enzyme pockets compared to para-substituted analogs .
• 6-Nitro-2-(3-nitrophenyl)-4H-chromen-4-one: This derivative introduces a second nitro group at the 6-position of the chromen-4-one core, increasing molecular weight to 312.23 g/mol .

Substituent Modifications on the Phenyl Ring

• 2-(4-Fluorophenyl)-3-hydroxy-4H-chromen-4-one :
  Replacing the nitro group with a fluorine atom and adding a hydroxyl group at the 3-position reduces molecular weight (256.22 g/mol ) and introduces hydrogen-bonding capacity. This compound demonstrated antimicrobial activity, suggesting that electron-withdrawing groups like fluorine and hydroxyl moieties synergize for biological efficacy .

• 2-(3,4,5-Trimethoxyphenyl)-4H-chromen-4-one :
  Substituting nitro with three methoxy groups (-OCH₃) converts the electron-withdrawing effect to electron-donating, altering electronic distribution. Methoxy groups may improve membrane permeability due to increased lipophilicity, though this compound lacks reported activity data .

• 2-(3-Dimethylaminophenyl)-7,8-dihydroxy-4H-chromen-4-one: The dimethylamino group (-N(CH₃)₂) is strongly electron-donating, contrasting with nitro's electron-withdrawing nature. This derivative has a higher molecular weight (297.31 g/mol) and may exhibit distinct pharmacokinetic properties, such as enhanced solubility or altered binding affinity .

Functionalized Derivatives with Heterocyclic Additions

• 2-(4-(5-(3-Nitrophenyl)-1,3,4-oxadiazol-2-yl)phenyl)-4H-chromen-4-one (Compound 11): This analog incorporates a 1,3,4-oxadiazole ring linked to the 3-nitrophenyl group.
• Such structural modifications are common in dye chemistry but may reduce bioavailability due to increased planarity .